2-(2,5-Dimethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-(2,5-dimethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-5-6-10(2)12(8-9)13-11(14(16)17)4-3-7-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key: XQMOBZTVIBULKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID00660486
• Molecular Weight: 227.26 g/mol
• CAS RN: 1225508-46-2

Description

2-(2,5-Dimethylphenyl)nicotinic acid (2,5-DMNA) is an important organic compound used in scientific research. It has a wide range of applications, including biochemical and physiological studies, as well as its use in laboratory experiments.

Scientific Research Applications

2-(2,5-Dimethylphenyl)nicotinic acid, 95% has a wide range of applications in scientific research. It is used in biochemical and physiological studies to investigate the effects of various compounds on biological systems. Additionally, it is used in laboratory experiments to study the mechanism of action of various drugs.

Mechanism of Action

The mechanism of action of 2-(2,5-Dimethylphenyl)nicotinic acid, 95% is not fully understood. However, it is believed that it acts as an agonist of the nicotinic acetylcholine receptor (nAChR), which is involved in the transmission of signals between neurons. This action is believed to be responsible for its effects on biochemical and physiological processes.
Biochemical and Physiological Effects
2-(2,5-Dimethylphenyl)nicotinic acid, 95% has been shown to have a variety of effects on biochemical and physiological processes. It has been shown to increase the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been shown to increase the release of dopamine, which is involved in the regulation of mood and behavior. Finally, it has been shown to decrease the activity of certain receptors, such as the nicotinic acetylcholine receptor, which is involved in the transmission of signals between neurons.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2,5-Dimethylphenyl)nicotinic acid, 95% for laboratory experiments is that it is relatively stable and can be stored for long periods of time without significant degradation. Additionally, it is relatively easy to obtain and it is relatively inexpensive compared to other compounds. However, one of the major limitations of using 2-(2,5-Dimethylphenyl)nicotinic acid, 95% is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for 2-(2,5-Dimethylphenyl)nicotinic acid, 95% include its use in drug development, as it has been shown to have a variety of effects on biochemical and physiological processes. Additionally, it could be used in the development of new therapeutic agents, as it has been shown to have a variety of effects on neurological processes. Finally, it could be used to study the effects of various compounds on biological systems, as it has been shown to have a variety of effects on biochemical and physiological processes.

Synthesis Methods

2-(2,5-Dimethylphenyl)nicotinic acid, 95% is produced through a chemical reaction between 2,5-dimethoxyaniline and acetic anhydride. The reaction is catalyzed by a base, such as pyridine, and the product is a white, crystalline solid. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon gas, and the reaction conditions are carefully controlled to ensure the highest purity of the product.